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Compound of Interest

Compound Name: 2-Ethynylquinoline

Cat. No.: B1355119 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
ethynylquinoline (CAS No. 40176-78-1). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of this compound, minimizing risks to personnel and the environment.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-ethynylquinoline is not readily available, a

comprehensive hazard assessment can be made by considering the toxicological profile of the

parent compound, quinoline, and the reactivity of the ethynyl functional group.

Based on the quinoline structure, 2-ethynylquinoline should be treated as:

Toxic: Harmful if swallowed or in contact with skin.[1][2]

Irritant: Causes skin and serious eye irritation.[1][2]

Suspected Carcinogen and Mutagen: Handle with extreme caution as quinoline is a

suspected carcinogen and mutagen.[3]

Aquatic Toxin: Toxic to aquatic life with long-lasting effects.[1]

The terminal ethynyl group introduces additional potential hazards:
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Reactivity: Terminal alkynes can form explosive metal acetylides with certain metals, such as

copper, silver, and mercury.

Instability: The ethynyl group can be reactive and may be sensitive to heat, shock, or friction.

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles.

Ventilation: Handle 2-ethynylquinoline in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhalation of any potential vapors or aerosols.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and

peroxides.[1] Take special care to avoid contact with metals that can form explosive

acetylides.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-ethynylquinoline and its parent

compound, quinoline.

Property 2-Ethynylquinoline Quinoline Reference

CAS Number 40176-78-1 91-22-5 -

Molecular Formula C₁₁H₇N C₉H₇N [1]

Molecular Weight 153.18 g/mol 129.16 g/mol [1]

Acute Oral Toxicity

(LD50, Rat)
Data not available 331 mg/kg [2]

Acute Dermal Toxicity

(LD50, Rabbit)
Data not available 540 mg/kg [2]

Step-by-Step Disposal Protocol
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The proper disposal of 2-ethynylquinoline is critical and must be handled as hazardous

waste. Do not discharge down the drain or dispose of in regular trash.

Experimental Protocol: Waste Disposal Procedure

This protocol details the methodology for the safe collection and disposal of 2-
ethynylquinoline waste.

Waste Segregation and Collection:

Solid Waste: Collect pure 2-ethynylquinoline, contaminated weighing paper, and other

solid materials in a designated, clearly labeled, and sealable hazardous waste container.

Liquid Waste: If 2-ethynylquinoline is in a solvent, collect it in a separate, compatible

hazardous waste container.

Segregate halogenated and non-halogenated solvent waste streams into separate,

appropriately labeled containers.[4]

Contaminated Labware: Disposable items such as gloves, pipette tips, and wipes that

have come into contact with 2-ethynylquinoline must be placed in a designated solid

hazardous waste container.

Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "2-Ethynylquinoline," and any other components of the waste stream.

Indicate the primary hazards: "Toxic," "Irritant," "Suspected Carcinogen," and "Marine

Pollutant."

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.

Keep containers tightly sealed to prevent the release of any potential vapors.
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

The primary recommended method of disposal is high-temperature incineration at a

permitted hazardous waste facility.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Secure the Area:

Immediately alert others in the vicinity and evacuate the immediate area.

Restrict access to the spill area.

Don Appropriate PPE:

Before attempting to clean the spill, ensure you are wearing the appropriate PPE as

outlined in the safety precautions section.

Contain and Clean the Spill:

For small spills, use an inert absorbent material (e.g., vermiculite, sand) to cover the spill.

Carefully sweep up the absorbed material and place it in a labeled hazardous waste

container.

Clean the spill area with a suitable solvent (e.g., acetone), and collect the cleaning

materials as hazardous waste.

Report the Spill:

Report the spill to your laboratory supervisor and your institution's EHS department,

following their specific reporting procedures.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-ethynylquinoline.
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Disposal workflow for 2-ethynylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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